Cas no 100642-82-8 (Butanamide, glycyl-L-histidyl-L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI))
100642-82-8 structure
Product Name:Butanamide, glycyl-L-histidyl-L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI)
CAS No:100642-82-8
MF:C22H31N7O5S
MW:505.590442895889
CID:6627720
Update Time:2024-01-17
Butanamide, glycyl-L-histidyl-L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanamide, glycyl-L-histidyl-L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI)
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- Inchi: 1S/C22H31N7O5S/c1-35(34)8-7-16(24)20(31)29-22(33)17(9-14-5-3-2-4-6-14)28-21(32)18(27-19(30)11-23)10-15-12-25-13-26-15/h2-6,12-13,16-18H,7-11,23-24H2,1H3,(H,25,26)(H,27,30)(H,28,32)(H,29,31,33)/t16?,17-,18-,35?/m0/s1
- InChI Key: DJXISFCALHFSMJ-NBZBWBJPSA-N
- SMILES: C(NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CN)(=O)C(N)CCS(C)=O
Experimental Properties
- Density: 1.370±0.06 g/cm3(Predicted)
- Boiling Point: 1111.9±65.0 °C(Predicted)
- pka: 13.10±0.46(Predicted)
Butanamide, glycyl-L-histidyl-L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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